Cas no 1217180-69-2 (3-Benzoyl-4-(4-ethylpiperazin-1-yl)-6-methoxyquinoline hydrochloride)

• Product Name: 3-Benzoyl-4-(4-ethylpiperazin-1-yl)-6-methoxyquinoline hydrochloride
• CAS No: 1217180-69-2
• MF: C₂₃H₂₆ClN₃O₂
• MW: 411.924444675446
• CID: 6466451
• PubChem ID: 126855092
• Update Time: 2025-10-30

3-Benzoyl-4-(4-ethylpiperazin-1-yl)-6-methoxyquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1217180-69-2
• F6548-2294
• [4-(4-ethylpiperazin-1-yl)-6-methoxyquinolin-3-yl]-phenylmethanone;hydrochloride
• 3-benzoyl-4-(4-ethylpiperazin-1-yl)-6-methoxyquinoline hydrochloride
• AKOS032466802
• 3-Benzoyl-4-(4-ethylpiperazin-1-yl)-6-methoxyquinoline hydrochloride

• Inchi： 1S/C23H25N3O2.ClH/c1-3-25-11-13-26(14-12-25)22-19-15-18(28-2)9-10-21(19)24-16-20(22)23(27)17-7-5-4-6-8-17;/h4-10,15-16H,3,11-14H2,1-2H3;1H
• InChI Key： TZMJQHIAAIWRIO-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2C(C=1)=C(C(C(C1C=CC=CC=1)=O)=CN=2)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 411.1713548g/mol
• Monoisotopic Mass: 411.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.7Ų

Additional information on 3-Benzoyl-4-(4-ethylpiperazin-1-yl)-6-methoxyquinoline hydrochloride

Research Briefing on 3-Benzoyl-4-(4-ethylpiperazin-1-yl)-6-methoxyquinoline hydrochloride (CAS: 1217180-69-2)

3-Benzoyl-4-(4-ethylpiperazin-1-yl)-6-methoxyquinoline hydrochloride (CAS: 1217180-69-2) is a quinoline derivative that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a benzoyl group, an ethylpiperazine moiety, and a methoxy-substituted quinoline core, has been investigated for its pharmacological properties, particularly in the context of kinase inhibition and anticancer activity.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of specific protein kinases involved in cancer cell proliferation. The study demonstrated that 3-Benzoyl-4-(4-ethylpiperazin-1-yl)-6-methoxyquinoline hydrochloride exhibits selective inhibition against certain kinase isoforms, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for further drug development.

In addition to its kinase inhibitory activity, this compound has also been explored for its potential in modulating cellular signaling pathways. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed its ability to interfere with key signaling cascades, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The findings indicated that the compound could induce apoptosis in cancer cell lines while showing minimal cytotoxicity toward normal cells, underscoring its therapeutic window.

Further investigations into the pharmacokinetic properties of 3-Benzoyl-4-(4-ethylpiperazin-1-yl)-6-methoxyquinoline hydrochloride have been conducted to assess its suitability for in vivo applications. A preclinical study reported in European Journal of Pharmaceutical Sciences demonstrated favorable absorption and distribution profiles in rodent models, with moderate plasma half-life and good tissue penetration. These results suggest that the compound could be a viable candidate for further preclinical development, pending optimization of its metabolic stability.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, off-target effects, and potential drug-drug interactions need to be addressed in future studies. Researchers are currently exploring structural modifications, such as the introduction of solubilizing groups or the replacement of the ethylpiperazine moiety, to improve its physicochemical and pharmacological properties.

In conclusion, 3-Benzoyl-4-(4-ethylpiperazin-1-yl)-6-methoxyquinoline hydrochloride (CAS: 1217180-69-2) represents a promising scaffold for the development of novel kinase inhibitors with potential applications in oncology. Ongoing research aims to refine its structure and evaluate its efficacy in more complex disease models, paving the way for potential clinical translation.